Cas no 62353-48-4 (2H-Azepin-2-one, hexahydro-1-methyl-3-propyl-)

• Product Name: 2H-Azepin-2-one, hexahydro-1-methyl-3-propyl-
• CAS No: 62353-48-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 448179
• PubChem ID: 12348069
• Update Time: 2025-04-19

2H-Azepin-2-one, hexahydro-1-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-1-methyl-3-propyl-
• 1-methyl-3-propylazepan-2-one
• SCHEMBL10491064
• 62353-48-4
• DTXSID90493008

• Inchi： 1S/C10H19NO/c1-3-6-9-7-4-5-8-11(2)10(9)12/h9H,3-8H2,1-2H3
• InChI Key： MEAVZGQAAANPHR-UHFFFAOYSA-N
• SMILES： O=C1C(CCC)CCCCN1C

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams